2-Oxo-1,3-dioxaindane-5-carbaldehyde
Overview
Description
“2-Oxo-1,3-dioxaindane-5-carbaldehyde” is a chemical compound with the CAS Number: 13605-46-4 . It has a molecular weight of 164.12 and its IUPAC name is 2-oxobenzo[d][1,3]dioxole-5-carbaldehyde . It is typically stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The InChI code for “2-Oxo-1,3-dioxaindane-5-carbaldehyde” is 1S/C8H4O4/c9-4-5-1-2-6-7(3-5)12-8(10)11-6/h1-4H . This code provides a unique identifier for the molecular structure of the compound.
Chemical Reactions Analysis
While specific chemical reactions involving “2-Oxo-1,3-dioxaindane-5-carbaldehyde” are not available, related compounds such as 2-oxo-1,2-dihydroquinoline-3-carbaldehyde have been studied. For instance, the product of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde condensation with stearic acid hydrazide towards Cu (II) and Ni (II) ions has been investigated .
Physical And Chemical Properties Analysis
“2-Oxo-1,3-dioxaindane-5-carbaldehyde” is a powder with a melting point of 122-124 degrees Celsius .
Scientific Research Applications
Xanthine Oxidase Inhibitors
“2-Oxo-1,3-dioxaindane-5-carbaldehyde” has been used in the synthesis of novel xanthine oxidase inhibitors . Xanthine oxidase is an important target for the effective treatment of hyperuricemia-associated diseases .
Complex Formation Properties
The product of the condensation of “2-Oxo-1,3-dioxaindane-5-carbaldehyde” with stearic acid hydrazide has been studied for its complex formation properties towards Cu (II) and Ni (II) ions . The composition and structure of the complexes have been found to be dependent on the nature of the metal and acid residue .
Potential Cytotoxic Agents
“2-Oxo-1,3-benzodioxole-5-carbaldehyde” derivatives have been synthesized and evaluated as potential cytotoxic agents . These compounds have shown potential anti-tumor activity through induction of apoptosis .
Antiparasitic Agents
In addition to their potential as cytotoxic agents, “2-Oxo-1,3-benzodioxole-5-carbaldehyde” derivatives have also been evaluated for their antiparasitic activity . Some of these compounds have shown potential trypanocidal activity .
Organo Selenium Compounds
“2-Oxo-1,3-benzodioxole-5-carbaldehyde” has been used in the synthesis of novel organo selenium compounds . These compounds have been explored due to their potential applications in various fields such as organic synthesis, pharmaceutics, ligand chemistry, semiconducting materials, biochemistry, and catalysis .
Antioxidants and Immuno-modulators
Organo selenium compounds, including those synthesized using “2-Oxo-1,3-benzodioxole-5-carbaldehyde”, have been found to act as antioxidants and immuno-modulators . These compounds have also shown potential as anti-infective agents .
Safety and Hazards
The safety information for “2-Oxo-1,3-dioxaindane-5-carbaldehyde” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
properties
IUPAC Name |
2-oxo-1,3-benzodioxole-5-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4O4/c9-4-5-1-2-6-7(3-5)12-8(10)11-6/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLITYFPRKVFDCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C=O)OC(=O)O2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-1,3-dioxaindane-5-carbaldehyde | |
CAS RN |
13605-46-4 |
Source
|
| Record name | 2-oxobenzo[d][1,3]dioxole-5-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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